Cas no 1804090-85-4 (4-Chloro-1H-benzimidazole-7-carbonyl chloride)

• Product Name: 4-Chloro-1H-benzimidazole-7-carbonyl chloride
• CAS No: 1804090-85-4
• MF: C₈H₄Cl₂N₂O
• MW: 215.036159515381
• CID: 4825606
• Update Time: 2025-05-21

4-Chloro-1H-benzimidazole-7-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1H-benzimidazole-7-carbonyl chloride

• Inchi： 1S/C8H4Cl2N2O/c9-5-2-1-4(8(10)13)6-7(5)12-3-11-6/h1-3H,(H,11,12)
• InChI Key： MCJPJGGHVOOGKN-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)Cl)C2=C1N=CN2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 2.6
• Topological Polar Surface Area: 45.8

Additional information on 4-Chloro-1H-benzimidazole-7-carbonyl chloride

4-Chloro-1H-benzimidazole-7-carbonyl chloride (CAS No. 1804090-85-4): A Comprehensive Overview

The compound 4-Chloro-1H-benzimidazole-7-carbonyl chloride (CAS No. 1804090-85-4) is a highly specialized organic molecule with significant applications in the fields of pharmaceutical chemistry, materials science, and organic synthesis. This compound belongs to the class of benzimidazoles, which are well-known for their versatile reactivity and structural diversity. The presence of a chlorine atom at the 4-position and a carbonyl chloride group at the 7-position imparts unique electronic and steric properties to this molecule, making it a valuable building block in modern chemical research.

Recent studies have highlighted the potential of benzimidazole derivatives in drug discovery, particularly in the development of anticancer agents. For instance, researchers have demonstrated that 4-Chloro-1H-benzimidazole-7-carbonyl chloride can serve as a precursor for the synthesis of bioactive compounds that exhibit selective cytotoxicity against cancer cells. This is attributed to its ability to interact with key cellular pathways involved in tumor progression and metastasis.

In addition to its pharmaceutical applications, benzimidazole-based compounds have found utility in the design of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). The carbonyl chloride group in 4-Chloro-1H-benzimidazole-7-carbonyl chloride acts as a reactive site for metal coordination, enabling the construction of porous materials with tailored properties. These materials hold promise for gas storage, catalysis, and sensing applications.

From a synthetic perspective, benzimidazoles are typically prepared via condensation reactions between o-aminoaryl compounds and carboxylic acids or their derivatives. The synthesis of 4-Chloro-1H-benzimidazole-7-carbonyl chloride involves a multi-step process that includes chlorination, cyclization, and activation with thionyl chloride. This compound is often used as an electrophilic reagent in nucleophilic substitution reactions, facilitating the construction of complex molecular architectures.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of benzimidazole derivatives. For example, density functional theory (DFT) studies have revealed that the chlorine substituent at the 4-position significantly influences the molecule's aromaticity and electron distribution. This understanding has paved the way for rational design strategies aimed at optimizing the properties of 4-Chloro-1H-benzimidazole-7-carbonyl chloride for specific applications.

In conclusion, 4-Chloro-1H-benzimidazole-7-carbonyl chloride (CAS No. 1804090-85-4) stands out as a versatile and valuable compound in contemporary chemical research. Its unique structure, combined with its reactivity and tunable properties, positions it as a key player in diverse fields ranging from drug discovery to materials science. As research continues to uncover new applications and synthetic routes for this compound, its significance in both academic and industrial settings is expected to grow further.